Relative rates of alkylation for B-substituted triarylphosphines: an ortho-Boron group enhances reactivity on phosphorus†
Organic & Biomolecular Chemistry Pub Date: 2022-05-27 DOI: 10.1039/D2OB00505K
Abstract
Advancements in main-group catalysis are contingent on our ability to quantify effects that enhance reactivity in these systems. Herein we report the rates of alkylation for several substituted phosphines. We report that by incorporating a single pinacol boronic ester group in the ortho-position on triphenylphosphine, the rate of substitution with benzyl bromide is approximately 4.7 times faster than the parent compound as measured by initial rates. The corresponding meta- and para-isomers are only 1.3 and 1.5 times as fast, respectively. Using X-ray crystallographic data and quantum chemical calculations, we propose this rate acceleration occurs from an O to P electrostatic interaction that stabilizes the transition state.
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